Cas no 1250110-16-7 (1-methanesulfonyl-3-(prop-2-yn-1-yloxy)benzene)

• Product Name: 1-methanesulfonyl-3-(prop-2-yn-1-yloxy)benzene
• CAS No: 1250110-16-7
• MF: C₁₀H₁₀O₃S
• MW: 210.249601840973
• CID: 4581484
• Update Time: 2025-05-25

1-methanesulfonyl-3-(prop-2-yn-1-yloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-3-(prop-2-yn-1-yloxy)benzene
• Benzene, 1-(methylsulfonyl)-3-(2-propyn-1-yloxy)-

• Inchi： 1S/C10H10O3S/c1-3-7-13-9-5-4-6-10(8-9)14(2,11)12/h1,4-6,8H,7H2,2H3
• InChI Key： PYYKVKKNLNGFSO-UHFFFAOYSA-N
• SMILES： C1(S(C)(=O)=O)=CC=CC(OCC#C)=C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 89-91 °CEnamineEN300-71390
• Boiling Point: 398.3±42.0 °C at 760 mmHg
• Flash Point: 194.7±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-methanesulfonyl-3-(prop-2-yn-1-yloxy)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 1-methanesulfonyl-3-(prop-2-yn-1-yloxy)benzene

Comprehensive Analysis of 1-Methanesulfonyl-3-(prop-2-yn-1-yloxy)benzene (CAS No. 1250110-16-7): Properties, Applications, and Industry Trends

1-Methanesulfonyl-3-(prop-2-yn-1-yloxy)benzene (CAS No. 1250110-16-7) is a specialized organic compound gaining attention in pharmaceutical and material science research. This methanesulfonyl-substituted benzene derivative features a prop-2-yn-1-yloxy functional group, making it valuable for click chemistry applications and targeted molecular design. The compound's unique structure enables precise modifications in drug discovery pipelines, particularly for developing kinase inhibitors and bioconjugation platforms.

Recent studies highlight the growing demand for sulfonyl-containing compounds like 1-Methanesulfonyl-3-(prop-2-yn-1-yloxy)benzene in proteolysis-targeting chimera (PROTAC) development. Researchers are actively exploring its potential as a linker molecule in protein degradation technologies, addressing trending questions about "how to improve drug target specificity" and "next-generation small-molecule therapeutics." The compound's alkyne group facilitates efficient Huisgen cycloaddition, aligning with industry shifts toward modular synthesis approaches.

From a synthetic chemistry perspective, CAS 1250110-16-7 demonstrates excellent stability under ambient conditions while maintaining reactivity for cross-coupling reactions. Analytical data confirms high purity (>98%) in commercial samples, with characteristic NMR peaks at 7.8 ppm (aromatic protons) and 4.8 ppm (propargyl ether protons). These properties answer frequent search queries regarding "characterization of sulfonated aromatics" and "quality control for pharmaceutical intermediates."

The compound's applications extend to polymer chemistry, where it serves as a functional monomer for creating clickable materials. Industry reports correlate its usage with emerging trends in smart coatings and self-healing materials, addressing environmental concerns through reduced solvent consumption. This positions 1-Methanesulfonyl-3-(prop-2-yn-1-yloxy)benzene as a sustainable alternative in material innovation, responding to searches for "green chemistry solutions for high-performance polymers."

Quality specifications for CAS 1250110-16-7 typically include HPLC purity ≥95%, residual solvent content <0.5%, and heavy metal limits <10 ppm. These parameters meet stringent requirements for GMP-compliant synthesis, reflecting the pharmaceutical industry's focus on "how to ensure intermediate purity" and "regulatory standards for drug development." Storage recommendations suggest inert atmosphere protection at 2-8°C to maintain the propargyl group's reactivity over extended periods.

Market analysis indicates growing procurement of 1-Methanesulfonyl-3-(prop-2-yn-1-yloxy)benzene by contract research organizations (CROs) specializing in antibody-drug conjugates (ADCs). The compound's dual functionality supports conjugation strategies frequently searched as "optimizing payload-linker systems" and "improving drug-to-antibody ratio (DAR)." Technical literature confirms its utility in creating stable carbon-carbon bonds while minimizing unwanted side reactions.

Future research directions for 1250110-16-7 include exploration in bioorthogonal chemistry and live-cell labeling applications. Recent publications demonstrate its compatibility with copper-free click reactions, addressing toxicity concerns in biological systems. This advancement responds to trending queries about "non-toxic biomolecular tagging" and "in vivo chemical probes," positioning the compound at the forefront of chemical biology innovation.